![molecular formula C12H18N2O4 B6153310 tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate CAS No. 2219378-98-8](/img/no-structure.png)
tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate
Overview
Description
“tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate” is a chemical compound with the CAS Number: 2219378-98-8 . It has a molecular weight of 254.29 . The compound is also known by its IUPAC name, which is the same as the common name .
Molecular Structure Analysis
The InChI code for this compound is1S/C12H18N2O4/c1-11(2,3)18-10(17)14-6-12(7-14)4-8(15)5-13-9(12)16/h4-7H2,1-3H3,(H,13,16) . This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate involves the reaction of tert-butyl 2-oxo-2-(p-tolyl)acetate with hydrazine hydrate to form tert-butyl hydrazinecarboxylate. This intermediate is then reacted with 1,5-dibromopentane to form tert-butyl 5-bromo-2-(tert-butoxycarbonyl)hydrazinecarboxylate. The final step involves the reaction of this intermediate with sodium methoxide and acetic anhydride to form tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate.", "Starting Materials": [ "tert-butyl 2-oxo-2-(p-tolyl)acetate", "hydrazine hydrate", "1,5-dibromopentane", "sodium methoxide", "acetic anhydride" ], "Reaction": [ "Reaction 1: tert-butyl 2-oxo-2-(p-tolyl)acetate + hydrazine hydrate → tert-butyl hydrazinecarboxylate", "Reaction 2: tert-butyl hydrazinecarboxylate + 1,5-dibromopentane → tert-butyl 5-bromo-2-(tert-butoxycarbonyl)hydrazinecarboxylate", "Reaction 3: tert-butyl 5-bromo-2-(tert-butoxycarbonyl)hydrazinecarboxylate + sodium methoxide + acetic anhydride → tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate" ] } | |
CAS RN |
2219378-98-8 |
Product Name |
tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate |
Molecular Formula |
C12H18N2O4 |
Molecular Weight |
254.3 |
Purity |
95 |
Origin of Product |
United States |
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